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Compound of Interest

Compound Name: 2-Methoxyethylamine

Cat. No.: B085606

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the fundamental physicochemical
properties of 2-Methoxyethylamine, a key reagent in pharmaceutical and biotechnological
research. Its application as a building block in the synthesis of complex molecules, including
lipid-like materials for RNAI therapeutics, underscores its importance in modern drug
development.

Core Physicochemical Data

2-Methoxyethylamine, also known as 2-aminoethyl methyl ether, is a colorless liquid utilized
as an intermediate in various chemical syntheses.[1] Its core quantitative properties are
summarized below.

Property Value References
Molecular Formula CsH9eNO [11[2]
CH3OCH2CHzNH:2 [3][4][5]

Molecular Weight 75.11 g/mol [2][4][5][6]
75.10966 g/mol [1]

Synthetic Workflow
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The synthesis of 2-Methoxyethylamine can be achieved through various methods. One
documented industrial preparation involves a multi-step process beginning with inexpensive
starting materials, highlighting a cost-effective and scalable approach. The logical flow of this
synthesis is outlined below.
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A logical workflow for the synthesis of 2-Methoxyethylamine.
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Experimental Methodologies

While detailed experimental protocols are specific to individual research applications, the
general methodologies involving 2-Methoxyethylamine leverage its primary amine and ether
functionalities.

Use as a Synthetic Reagent: 2-Methoxyethylamine serves as a reactant in various chemical
transformations. These include:

e Substitution Reactions: It is used in substitution reactions with phosphoimidazolide-activated
derivatives of nucleosides.

o Amide Synthesis: It readily reacts with carboxylic acids to form corresponding amides.

¢ Aza-Michael Addition: It is employed for the chemical modification of a-acrylated cross-linked
polymers.

Role in Drug Delivery: A significant application of 2-Methoxyethylamine is in the synthesis of
lipid-like materials, which are crucial components of lipid nanoparticles (LNPs) for the delivery
of RNAI therapeutics.[2] The amine group allows for its incorporation into the polar head group
of cationic lipids, which are essential for encapsulating and delivering nucleic acid payloads.

Purification: For laboratory use, commercial grades of 2-Methoxyethylamine can be further
purified. A common method involves the azeotropic distillation of an aqueous solution with
benzene or methylene chloride to remove water, followed by distillation from zinc dust to
eliminate other impurities. Due to its propensity to absorb atmospheric carbon dioxide, it should
be stored in a tightly sealed container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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